Cas no 1005397-62-5 (2,6-Dimethylpiperidin-4-one hydrochloride)
2,6-Dimethylpiperidin-4-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dimethylpiperidin-4-one hydrochloride
- 2,6-Dimethyl-piperidin-4-one hydrochloride
- 2,6-DIMETHYLPIPERIDIN-4-ONE HCL
- 6-diMethylpiperidin-4-one hydrochloride
- 2,6-Dimethylpiperidin-4- onehydrochloride (mixture of cis- andtrans-)
- CS-0140246
- SB30063
- SB32774
- MFCD11656348
- 2,6-Dimethyl-4-piperidone HCl salt
- J-507520
- NGNMAFCFQYPWAU-UHFFFAOYSA-N
- 2,6-Dimethyl-4-piperidinone hydrochloride
- EN300-214805
- AS-32687
- 1005397-62-5
- AKOS016845497
- 1311160-86-7
- SB15880
- 2,6-Dimethylpiperidin-4-one--hydrogen chloride (1/1)
- 2,6-Dimethylpiperidin-4-onehydrochloride
- 2,6-dimethylpiperidin-4-one;hydrochloride
- DTXSID10704481
- trans-2,6-dimethyl-4-oxo-piperidine hydrochloride
- DB-302558
- cis-2,6-Dimethyl-4-oxo-piperidine hydrochloride
- 2624378-53-4
- (2S,6R)-2,6-dimethylpiperidin-4-one hydrochloride
-
- MDL: MFCD11656348
- Inchi: 1S/C7H13NO.ClH/c1-5-3-7(9)4-6(2)8-5;/h5-6,8H,3-4H2,1-2H3;1H
- InChI Key: NGNMAFCFQYPWAU-UHFFFAOYSA-N
- SMILES: Cl.O=C1CC(C)NC(C)C1
Computed Properties
- Exact Mass: 163.07600
- Monoisotopic Mass: 163.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 1.84670
2,6-Dimethylpiperidin-4-one hydrochloride Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,6-Dimethylpiperidin-4-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129007204-1g |
2,6-Dimethylpiperidin-4-one hydrochloride |
1005397-62-5 | 95% | 1g |
$841.82 | 2023-09-04 | |
| TRC | D447868-25mg |
2,6-Dimethylpiperidin-4-one Hydrochloride |
1005397-62-5 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D447868-50mg |
2,6-Dimethylpiperidin-4-one Hydrochloride |
1005397-62-5 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D447868-250mg |
2,6-Dimethylpiperidin-4-one Hydrochloride |
1005397-62-5 | 250mg |
$ 320.00 | 2022-06-05 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0739S-1g |
2,6-Dimethyl-piperidin-4-one hydrochloride |
1005397-62-5 | 97% | 1g |
5919.34CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0739S-5g |
2,6-Dimethyl-piperidin-4-one hydrochloride |
1005397-62-5 | 97% | 5g |
23490.77CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0739S-500mg |
2,6-Dimethyl-piperidin-4-one hydrochloride |
1005397-62-5 | 97% | 500mg |
3383.69CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0739S-250mg |
2,6-Dimethyl-piperidin-4-one hydrochloride |
1005397-62-5 | 97% | 250mg |
2111.63CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0739S-100mg |
2,6-Dimethyl-piperidin-4-one hydrochloride |
1005397-62-5 | 97% | 100mg |
1484.07CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0739S-50mg |
2,6-Dimethyl-piperidin-4-one hydrochloride |
1005397-62-5 | 97% | 50mg |
1161.82CNY | 2021-05-08 |
2,6-Dimethylpiperidin-4-one hydrochloride Suppliers
2,6-Dimethylpiperidin-4-one hydrochloride Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2,6-Dimethylpiperidin-4-one hydrochloride
Introduction to 2,6-Dimethylpiperidin-4-one hydrochloride (CAS No. 1005397-62-5)
2,6-Dimethylpiperidin-4-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1005397-62-5, is a significant compound in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the piperidine derivative family, characterized by its unique structural framework and functional properties. The presence of methyl groups at the 2- and 6-positions, along with a ketone group at the 4-position, contributes to its distinct chemical behavior and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The hydrochloride salt form of 2,6-dimethylpiperidin-4-one enhances its solubility in aqueous systems, which is a critical factor for pharmaceutical applications. This solubility profile facilitates its use in formulation development, enabling efficient delivery mechanisms for therapeutic agents. The compound's stability under various conditions further underscores its utility in both laboratory research and industrial-scale synthesis.
In recent years, 2,6-dimethylpiperidin-4-one hydrochloride has garnered attention in the pharmaceutical industry due to its role as a building block in the synthesis of more complex molecules. Its structural motif is frequently incorporated into drug candidates targeting diverse biological pathways. For instance, derivatives of this compound have been explored in the development of central nervous system (CNS) therapeutics, where their ability to modulate neurotransmitter activity is of particular interest.
One of the most compelling aspects of 2,6-dimethylpiperidin-4-one hydrochloride is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to create molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced metabolic clearance. These attributes are crucial for developing drugs that can maintain therapeutic levels over extended periods, thereby improving patient compliance and treatment efficacy.
Recent advancements in computational chemistry have further highlighted the potential of 2,6-dimethylpiperidin-4-one hydrochloride as a key intermediate. Machine learning models have been employed to predict the binding affinity of various derivatives to biological targets, accelerating the discovery process. This computational approach has enabled the rapid screening of large libraries of compounds, identifying promising candidates for further experimental validation.
The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. The ketone group at the 4-position can undergo a variety of transformations, including reduction to an alcohol or condensation reactions with amine groups. These reactions are fundamental to constructing more complex molecular architectures, which are often required for achieving desired pharmacological effects.
From a regulatory perspective, 2,6-dimethylpiperidin-4-one hydrochloride (CAS No. 1005397-62-5) is subject to standard guidelines for pharmaceutical intermediates. Its production and handling must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety. Manufacturers must also consider environmental impact during synthesis and disposal processes, adhering to green chemistry principles where possible.
The demand for high-purity 2,6-dimethylpiperidin-4-one hydrochloride has led to advancements in purification techniques. Chromatographic methods and crystallization processes have been optimized to produce material that meets stringent quality standards. These techniques are essential for ensuring that downstream applications, such as clinical trials and drug formulations, are not compromised by impurities.
In conclusion,2,6-Dimethylpiperidin-4-one hydrochloride represents a cornerstone in modern pharmaceutical research and development. Its unique structural features and functional properties make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound,CAS No. 1005397-62-5 will undoubtedly remain at the forefront of medicinal chemistry innovation.
1005397-62-5 (2,6-Dimethylpiperidin-4-one hydrochloride) Related Products
- 71322-99-1(2-Methylpiperidin-4-one)
- 2858-66-4(2-Propanone,1-(2R)-2-piperidinyl-)
- 13729-77-6(2-Methylpiperidin-4-one hydrochloride)
- 4390-39-0(9-Azabicyclo3.3.1nonan-3-one)
- 6152-82-5(2-Propanone,1-(2R)-2-piperidinyl-, hydrochloride (1:1))
- 5984-61-2(1-Piperidin-2-ylacetone Hydrochloride)
- 72761-60-5(9-azabicyclo[3.3.1]nonan-3-one;hydrochloride)
- 25602-68-0(nortropinone hydrochloride)
- 19519-52-9( )
- 791749-95-6(2-Butanone,1-(2S)-2-piperidinyl-)